Hydrochlorothiazide-13C,d2

Description

Hydrochlorothiazide-13C,d2 is a stable isotope-labeled form of hydrochlorothiazide, a widely used diuretic medication. This compound is specifically designed for research purposes, particularly in pharmacokinetic studies, where it serves as an internal standard to quantify the unlabelled form of hydrochlorothiazide in biological samples . The addition of carbon-13 ($^{13}$C) and deuterium ($d_2$) isotopes allows for differentiation between the labeled and unlabeled compounds during mass spectrometry analysis.

Applications in Research

Hydrochlorothiazide-13C,d2 is primarily used in pharmacokinetic studies to analyze the absorption, distribution, metabolism, and excretion (ADME) of hydrochlorothiazide. It acts as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) assays, allowing for precise quantification of hydrochlorothiazide in plasma or other biological samples .

Pharmacokinetic Analysis

In pharmacokinetic studies, Hydrochlorothiazide-13C,d2 is added to samples to facilitate the measurement of hydrochlorothiazide concentrations. This is crucial for understanding how hydrochlorothiazide behaves in the body, including its peak plasma concentration ($C_{max}$), area under the plasma concentration-time curve (AUC), and elimination half-life ($t_{1/2}$) .

Sample Preparation

For analysis, biological samples are typically mixed with a solvent like methyl tertiary butyl ether (MTBE) containing Hydrochlorothiazide-13C,d2. The mixture is then centrifuged, and the organic layer is evaporated before reconstitution for LC-MS/MS analysis .

LC-MS/MS Analysis

The LC-MS/MS system is operated in negative ionization mode with multiple reaction monitoring (MRM) to detect both the labeled and unlabeled hydrochlorothiazide. This method provides high sensitivity and specificity for quantifying hydrochlorothiazide in complex biological matrices .

Pharmacokinetic Parameters

Parameter	Description	Value
$C_{max}$	Maximum plasma concentration	Typically measured in pharmacokinetic studies
AUC	Area under the plasma concentration-time curve	Used to assess bioavailability and exposure
$t_{1/2}$	Elimination half-life	Calculated from plasma concentration-time profiles

Bioequivalence Studies

Hydrochlorothiazide-13C,d2 has been used in bioequivalence studies to compare the pharmacokinetics of fixed-dose combinations versus loose combinations of drugs like fimasartan, amlodipine, and hydrochlorothiazide. These studies have shown that the fixed-dose combinations are bioequivalent to the loose combinations, indicating similar pharmacokinetic profiles .

• CAS No.: 1190006-03-1
• Product Name: Hydrochlorothiazide-13C,d2
• Molecular Formula: C6H6ClN3O4S2[13C]D2
• Molecular Weight: 300.74
• IUPAC Name: 6-chloro-3,3-dideuterio-1,1-dioxo-2,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C7H8ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-2,10-11H,3H2,(H2,9,12,13)/i3+1D2
• SMILES: C1NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl
• Appearance: White to Off-White Solid
• Melting Point: >248°C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 58-93-5 (unlabelled)
• Synonyms: 6-Chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-13C,d2-7-sulfonamide 1,1-Dioxide; Aquarius-13C,d2; Bremil-13C,d2; Cidrex-13C,d2; Dichlotride-13C,d2; Diurizid-13C,d2; Drenol-13C,d2; Hidrochlortiazid-13C,d2; Hydrex-13C,d2; Oretic-13C,d2; Pantemon-13C,d2; Thiuretic-13C
• Tag: Hydrochlorothiazide
• PubChem Compound: 45039394
• Last Modified: Apr 15 2024